Cas no 2742653-51-4 (2-(4-Cyanophenyl)oxetane-2-carboxylic acid)

• Product Name: 2-(4-Cyanophenyl)oxetane-2-carboxylic acid
• CAS No: 2742653-51-4
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 6498123
• PubChem ID: 165703194
• Update Time: 2025-09-23

2-(4-Cyanophenyl)oxetane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37099113
• 2742653-51-4
• 2-(4-cyanophenyl)oxetane-2-carboxylic acid
• 2-(4-Cyanophenyl)oxetane-2-carboxylic acid

• Inchi： 1S/C11H9NO3/c12-7-8-1-3-9(4-2-8)11(10(13)14)5-6-15-11/h1-4H,5-6H2,(H,13,14)
• InChI Key： SCZJMEXDBZKOEF-UHFFFAOYSA-N
• SMILES： O1CCC1(C(=O)O)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 203.058243149g/mol
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.3Ų

Additional information on 2-(4-Cyanophenyl)oxetane-2-carboxylic acid

Comprehensive Overview of 2-(4-Cyanophenyl)oxetane-2-carboxylic acid (CAS No. 2742653-51-4): Properties, Applications, and Innovations

2-(4-Cyanophenyl)oxetane-2-carboxylic acid (CAS No. 2742653-51-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique oxetane ring and cyanophenyl moiety, serves as a versatile building block for drug discovery and advanced polymer synthesis. Its molecular structure combines the rigidity of the oxetane scaffold with the reactivity of the carboxylic acid and cyano functional groups, making it a valuable intermediate for designing bioactive molecules.

In recent years, the demand for heterocyclic compounds like 2-(4-Cyanophenyl)oxetane-2-carboxylic acid has surged due to their applications in small-molecule therapeutics and biodegradable materials. Researchers are particularly interested in its potential to enhance drug solubility and metabolic stability, addressing common challenges in pharmacokinetic optimization. The compound's oxetane ring is known to reduce lipophilicity while improving hydrogen-bonding capacity, a feature highly sought after in fragment-based drug design.

The synthesis of 2-(4-Cyanophenyl)oxetane-2-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as flow chemistry and catalyzed cross-coupling have been explored to improve yield and purity. Analytical methods like HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with pharmaceutical-grade standards.

Beyond pharmaceuticals, this compound shows promise in smart material development. Its cyanophenyl group enables photo-responsive behavior, which is valuable for light-activated drug delivery systems and self-healing polymers. Innovations in sustainable chemistry have also highlighted its role in green synthesis routes, aligning with global trends toward eco-friendly manufacturing.

Frequently asked questions about 2-(4-Cyanophenyl)oxetane-2-carboxylic acid include inquiries about its stability under physiological conditions, compatibility with common solvents, and scalability for industrial production. These topics reflect the compound's growing relevance in both academic and industrial settings. As research continues, its applications in targeted cancer therapies and bio-based adhesives are expected to expand, further solidifying its position as a high-value chemical intermediate.

In summary, 2-(4-Cyanophenyl)oxetane-2-carboxylic acid (CAS No. 2742653-51-4) exemplifies the intersection of medicinal chemistry and advanced materials science. Its structural features and functional adaptability make it a focal point for innovations addressing 21st-century healthcare and environmental challenges. Future studies will likely explore its structure-activity relationships and industrial-scale synthesis, unlocking new possibilities for this remarkable compound.